2-Methyl-4-isothiazolin-3-one
2-Methyl-4-isothiazolin-3-one
Methylisothiazolinone is a 1,2-thazole that is 4-isothiazolin-3-one bearing a methyl group on the nitrogen atom. It is a powerful biocide and preservative and is the minor active ingredient in the commercial product Kathon(TM). It has a role as an antifouling biocide, an antimicrobial agent and an antifungal agent.
Brand Name:
Vulcanchem
CAS No.:
2682-20-4
VCID:
VC20823212
InChI:
InChI=1S/C4H5NOS/c1-5-4(6)2-3-7-5/h2-3H,1H3
SMILES:
CN1C(=O)C=CS1
Molecular Formula:
C4H5NOS
Molecular Weight:
115.16 g/mol
2-Methyl-4-isothiazolin-3-one
CAS No.: 2682-20-4
Cat. No.: VC20823212
Molecular Formula: C4H5NOS
Molecular Weight: 115.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methylisothiazolinone is a 1,2-thazole that is 4-isothiazolin-3-one bearing a methyl group on the nitrogen atom. It is a powerful biocide and preservative and is the minor active ingredient in the commercial product Kathon(TM). It has a role as an antifouling biocide, an antimicrobial agent and an antifungal agent. |
|---|---|
| CAS No. | 2682-20-4 |
| Molecular Formula | C4H5NOS |
| Molecular Weight | 115.16 g/mol |
| IUPAC Name | 2-methyl-1,2-thiazol-3-one |
| Standard InChI | InChI=1S/C4H5NOS/c1-5-4(6)2-3-7-5/h2-3H,1H3 |
| Standard InChI Key | BEGLCMHJXHIJLR-UHFFFAOYSA-N |
| Impurities | Impurity (manufacturing by-products)[Table#8182] |
| SMILES | CN1C(=O)C=CS1 |
| Canonical SMILES | CN1C(=O)C=CS1 |
| Boiling Point | BP: 93 °C at 0.03 mm Hg |
| Colorform | Colorless prisms |
| Melting Point | 50-51 °C |
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